Cas no 2344680-56-2 (1H-Pyrrole-2-methanamine, 4-bromo-1-methyl-, hydrochloride (1:1))

• Product Name: 1H-Pyrrole-2-methanamine, 4-bromo-1-methyl-, hydrochloride (1:1)
• CAS No: 2344680-56-2
• MF: C₆H₁₀BrClN₂
• MW: 225.513999462128
• CID: 6485675
• Update Time: 2025-10-29

1H-Pyrrole-2-methanamine, 4-bromo-1-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-1-methyl-1H-pyrrol-2-yl)methanamine hydrochloride
• 1H-Pyrrole-2-methanamine, 4-bromo-1-methyl-, hydrochloride (1:1)

• Inchi： 1S/C6H9BrN2.ClH/c1-9-4-5(7)2-6(9)3-8;/h2,4H,3,8H2,1H3;1H
• InChI Key： DKYYZTRKVFSJCC-UHFFFAOYSA-N
• SMILES： C(C1=CC(=CN1C)Br)N.Cl

Additional information on 1H-Pyrrole-2-methanamine, 4-bromo-1-methyl-, hydrochloride (1:1)

Comprehensive Overview of 1H-Pyrrole-2-methanamine, 4-bromo-1-methyl-, hydrochloride (1:1) (CAS No. 2344680-56-2)

The compound 1H-Pyrrole-2-methanamine, 4-bromo-1-methyl-, hydrochloride (1:1) (CAS No. 2344680-56-2) is a specialized organic molecule with significant applications in pharmaceutical research and material science. Its unique structure, featuring a pyrrole ring substituted with a bromo group and a methylamine side chain, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in targeting neurological disorders and inflammatory diseases.

One of the key reasons for the growing attention toward CAS No. 2344680-56-2 is its relevance in small-molecule drug design. The pyrrole core is a common motif in bioactive compounds, often associated with kinase inhibition and GPCR modulation. The presence of the bromo substituent enhances its reactivity, enabling further functionalization for structure-activity relationship (SAR) studies. This aligns with current trends in precision medicine, where researchers seek tailored compounds to improve therapeutic efficacy and reduce side effects.

In addition to its pharmaceutical applications, 1H-Pyrrole-2-methanamine, 4-bromo-1-methyl-, hydrochloride (1:1) is also explored in material science. Its conjugated system and halogenated structure make it a candidate for organic electronics, such as OLEDs and conductive polymers. With the rise of green chemistry, there is a push to develop sustainable synthesis routes for such intermediates, minimizing waste and energy consumption. This compound’s versatility positions it at the intersection of multiple cutting-edge research fields.

Frequently asked questions about CAS No. 2344680-56-2 include its solubility, stability, and handling protocols. The hydrochloride salt form improves its solubility in aqueous systems, facilitating biological testing. Stability studies indicate that it should be stored under controlled conditions to prevent degradation. These practical considerations are critical for laboratories aiming to incorporate this compound into their workflows.

The synthesis of 1H-Pyrrole-2-methanamine, 4-bromo-1-methyl-, hydrochloride (1:1) typically involves multi-step organic reactions, including bromination and amine protection/deprotection. Recent advancements in flow chemistry and catalysis have streamlined its production, reducing costs and improving yields. This progress is particularly relevant to the pharmaceutical industry, where scalable and efficient synthesis methods are in high demand.

From an SEO perspective, this compound attracts searches related to pyrrole derivatives, halogenated amines, and drug intermediates. Combining these keywords with trending topics like AI-assisted drug discovery and sustainable chemistry enhances the content’s visibility. Researchers often seek information on supplier availability, analytical data (e.g., NMR, HPLC), and regulatory compliance, which should be addressed in comprehensive product descriptions.

In conclusion, 1H-Pyrrole-2-methanamine, 4-bromo-1-methyl-, hydrochloride (1:1) (CAS No. 2344680-56-2) is a multifaceted compound with broad utility in life sciences and advanced materials. Its structural features and adaptable chemistry make it a focal point for innovation, reflecting the dynamic nature of modern chemical research. As interest grows in targeted therapies and functional materials, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.